molecular formula C17H26N2O B5350482 2-(4-methylphenyl)-N-(1-propyl-4-piperidinyl)acetamide

2-(4-methylphenyl)-N-(1-propyl-4-piperidinyl)acetamide

Cat. No. B5350482
M. Wt: 274.4 g/mol
InChI Key: HGKIKHYFBMNJEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-methylphenyl)-N-(1-propyl-4-piperidinyl)acetamide is a chemical compound that belongs to the class of synthetic cannabinoids. It is also known as MPPPA and has been studied for its potential therapeutic applications in various fields of medicine.

Mechanism of Action

The exact mechanism of action of 2-(4-methylphenyl)-N-(1-propyl-4-piperidinyl)acetamide is not fully understood. However, it is believed to act on the cannabinoid receptors in the brain and peripheral tissues. It has a high affinity for the CB1 receptor and a moderate affinity for the CB2 receptor. It is also believed to have an indirect effect on the release of neurotransmitters, such as dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to have analgesic and anti-inflammatory effects in animal models. It has also been shown to have anti-convulsant effects in animal models of epilepsy. Additionally, it has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-methylphenyl)-N-(1-propyl-4-piperidinyl)acetamide in lab experiments is its high affinity for the CB1 receptor. This makes it a useful tool for studying the role of the endocannabinoid system in various physiological processes. However, one of the limitations of using this compound is its potential to produce psychoactive effects. Therefore, it is important to use appropriate dosages and control groups in lab experiments.

Future Directions

There are many future directions for the study of 2-(4-methylphenyl)-N-(1-propyl-4-piperidinyl)acetamide. One area of research is the development of novel compounds that have similar or improved therapeutic properties. Another area of research is the study of the compound's potential use in the treatment of various neurological and psychiatric disorders. Additionally, there is a need for further research on the mechanism of action and the biochemical and physiological effects of the compound in order to fully understand its therapeutic potential.

Synthesis Methods

The synthesis of 2-(4-methylphenyl)-N-(1-propyl-4-piperidinyl)acetamide involves the reaction between 4-methylbenzoyl chloride and 1-propylpiperidine in the presence of a base. The resulting product is then acetylated with acetic anhydride to obtain the final compound. This synthesis method has been reported in various scientific publications and has been used to produce the compound for research purposes.

Scientific Research Applications

2-(4-methylphenyl)-N-(1-propyl-4-piperidinyl)acetamide has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to have analgesic, anti-inflammatory, and anti-convulsant properties. It has also been studied for its potential use in the treatment of anxiety, depression, and other psychiatric disorders.

properties

IUPAC Name

2-(4-methylphenyl)-N-(1-propylpiperidin-4-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H26N2O/c1-3-10-19-11-8-16(9-12-19)18-17(20)13-15-6-4-14(2)5-7-15/h4-7,16H,3,8-13H2,1-2H3,(H,18,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HGKIKHYFBMNJEQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCN1CCC(CC1)NC(=O)CC2=CC=C(C=C2)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H26N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

274.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

39.7 [ug/mL] (The mean of the results at pH 7.4)
Record name SID47199806
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.